Ethyl 2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrofuran-3-carboxylate

• CAS No.: 3148-33-2
• Molecular Formula: C14H15NO5
• Molecular Weight: 277.27 g/mol
• IUPAC Name: ethyl 2-(4-methoxyanilino)-4-oxofuran-3-carboxylate
• InChI: InChI=1S/C14H15NO5/c1-3-19-14(17)12-11(16)8-20-13(12)15-9-4-6-10(18-2)7-5-9/h4-7,15H,3,8H2,1-2H3
• InChI Key: RDIQGAYEJVIOBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OCC1=O)NC2=CC=C(C=C2)OC
• solubility: 39.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrofuran-3-carboxylate is a useful research compound. Its molecular formula is C14H15NO5 and its molecular weight is 277.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, to a mixed solution of ethyl 4-chloroacetoacetate (0.82 mL, 6.0 mmol) and 4-methoxyphenyl isocyanate 1.1 g, 7.2 mmol) in diethyl ether/ethyl acetate (10 mL/1.0 mL) that cooled with ice bath, triethylamine (0.96 mL, 6.9 mmol) was added dropwise. The reaction mixture was stirred at ambient temperature for 1.5 h then the precipitate was collected by filtration, washed with diethyl ether, 1M hydrochloric acid solution, water and diethyl ether, and then dried to afford ethyl 2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrofuran-3-carboxylate as solid (1.3 g, y. 78%).